Cas no 64050-91-5 (Benzenaminium,N,N,N,5-tetramethyl-2-(1-methylethyl)-4-[(4-morpholinylcarbonyl)oxy]-, iodide(1:1))

• Product Name: Benzenaminium,N,N,N,5-tetramethyl-2-(1-methylethyl)-4-[(4-morpholinylcarbonyl)oxy]-, iodide(1:1)
• CAS No: 64050-91-5
• MF: C₁₈H₂₉IN₂O₃
• MW: 448.338937520981
• CID: 504916
• PubChem ID: 47034
• Update Time: 2025-04-19

Benzenaminium,N,N,N,5-tetramethyl-2-(1-methylethyl)-4-[(4-morpholinylcarbonyl)oxy]-, iodide(1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenaminium,N,N,N,5-tetramethyl-2-(1-methylethyl)-4-[(4-morpholinylcarbonyl)oxy]-, iodide(1:1)
• trimethyl-[3-methyl-2-(morpholine-4-carbonyloxy)-6-propan-2-ylphenyl]azanium,iodide
• 64050-91-5
• 4-Morpholinecarboxylic acid, 5-(trimethylammonio)carvacryl ester, iodide
• Carbamic acid, N,N-diethyleneoxy-, 4-dimethylaminocarvacryl ester, methiodide
• AMMONIUM, (6-HYDROXYTHYMYL)TRIMETHYL-, IODIDE, 4-MORPHOLIN CARBOXYLATE
• DTXSID10982424
• Ammonium, (6-(morpholinocarbonyloxy)thymyl)trimethyl ester, iodide
• N,N,N,3-Tetramethyl-2-[(morpholine-4-carbonyl)oxy]-6-(propan-2-yl)anilinium iodide
• TL-776

• Inchi： 1S/C18H29N2O3.HI/c1-13(2)15-8-7-14(3)17(16(15)20(4,5)6)23-18(21)19-9-11-22-12-10-19;/h7-8,13H,9-12H2,1-6H3;1H/q+1;/p-1
• InChI Key： RBXGHPSVPLTYTG-UHFFFAOYSA-M
• SMILES： [I-].O(C(N1CCOCC1)=O)C1=C(C)C=CC(C(C)C)=C1[N+](C)(C)C

Computed Properties

• Exact Mass: 418.8949
• Monoisotopic Mass: 448.122286
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8

Experimental Properties

• PSA: 38.77